![molecular formula C19H21ClN2O2 B5779638 N-[3-chloro-2-(1-piperidinyl)phenyl]-4-methoxybenzamide](/img/structure/B5779638.png)
N-[3-chloro-2-(1-piperidinyl)phenyl]-4-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-chloro-2-(1-piperidinyl)phenyl]-4-methoxybenzamide, also known as ML-18, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. This compound belongs to the class of benzamide derivatives and is known to exhibit a range of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of N-[3-chloro-2-(1-piperidinyl)phenyl]-4-methoxybenzamide is not fully understood. However, studies have suggested that this compound may exert its anticancer effects by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. Studies have suggested that this compound may have anti-inflammatory, analgesic, and antipsychotic properties. Additionally, this compound has been shown to exhibit neuroprotective effects and may have potential use in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-[3-chloro-2-(1-piperidinyl)phenyl]-4-methoxybenzamide in laboratory experiments is its high potency. This compound has been shown to exhibit potent anticancer properties, making it a valuable tool in cancer research. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it challenging to work with in certain experiments.
Future Directions
There are several future directions for research involving N-[3-chloro-2-(1-piperidinyl)phenyl]-4-methoxybenzamide. One area of research involves the development of more potent analogs of this compound that may exhibit even greater anticancer properties. Additionally, research is needed to better understand the mechanism of action of this compound and to identify potential targets for this compound in the treatment of various diseases.
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. This compound exhibits a range of biochemical and physiological effects and has been shown to have potential use in the treatment of various diseases. Further research is needed to fully understand the potential of this compound and to identify new directions for its use in scientific research.
Synthesis Methods
The synthesis of N-[3-chloro-2-(1-piperidinyl)phenyl]-4-methoxybenzamide involves the reaction of 3-chloro-2-(1-piperidinyl)aniline with 4-methoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions, and the resulting product is purified using column chromatography.
Scientific Research Applications
N-[3-chloro-2-(1-piperidinyl)phenyl]-4-methoxybenzamide has been extensively studied for its potential use in various scientific research applications. One of the major areas of research involving this compound is in the field of cancer research. This compound has been shown to exhibit anticancer properties and has been studied for its potential use in the treatment of various types of cancer.
properties
IUPAC Name |
N-(3-chloro-2-piperidin-1-ylphenyl)-4-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN2O2/c1-24-15-10-8-14(9-11-15)19(23)21-17-7-5-6-16(20)18(17)22-12-3-2-4-13-22/h5-11H,2-4,12-13H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBBPSYLYUJYXGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NC2=C(C(=CC=C2)Cl)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.